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Compound Name: Dimethyl cyanocarbonimidate
CAS No.: 24771-25-3
Cat. No.: B1607175
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Executive Summary & Strategic Positioning

Dimethyl cyanocarbonimidate (DMCC) (CAS: 24771-25-3) serves as a potent electrophilic
synthon for constructing N-cyanoguanidines, a critical pharmacophore in histamine H2-receptor
antagonists (e.g., Cimetidine) and agrochemicals.

While the sulfur analog DMDTC (CAS: 10191-60-3) dominates industrial routes due to lower
raw material costs and higher reactivity, DMCC offers a superior "Green Chemistry" profile. It
eliminates the generation of methyl mercaptan (MeSH), a toxic, foul-smelling gas that
necessitates expensive scrubbing infrastructure.

The Verdict:

e Choose DMCC for pilot-plant scales, GMP facilities with strict odor/toxicity controls, and
processes where solvent recycling (methanol) is prioritized over raw material cost.

e Choose DMDTC for bulk commodity manufacturing where scrubbing infrastructure already
exists and raw material margins are the primary driver.
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Comparative Technical Analysis
The Competitors
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Mechanism of Action

Both reagents function via a stepwise nucleophilic substitution mechanism. The sulfur analog
(DMDTC) is generally more reactive because the thiolate is a better leaving group and the C=N
bond is more polarized.
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Figure 1: Stepwise displacement mechanism. For DMCC, X=0 (Waste=Methanol).[1] For
DMDTC, X=S (Waste=Methyl Mercaptan).

Cost-Effectiveness Breakdown
Direct vs. Indirect Costs

The "sticker price" of DMDTC is lower, but the Total Cost of Ownership (TCO) shifts when
environmental compliance is factored in.

Cost Component

DMCC (Oxygen Analog)

DMDTC (Sulfur Analog)

Reagent Cost

High. Synthesis requires
trimethyl orthoformate or

cyanogen halides.

Low. Made from cheap

cyanamide +

+ base.

Solvent Costs

Minimal. Reaction often runs in

MeOH (byproduct is solvent).

Moderate. Requires specific
solvents; byproduct MeSH

contaminates solvent.

Waste Disposal

Low. Byproduct is Methanol

(can be distilled/reused).

Very High. Requires caustic
scrubbers or thermal oxidizers
for MeSH.

Safety Equipment

Standard fume

hood/ventilation.

Specialized gas detection,
negative pressure zones, odor

control.

Yield

75-85% (Slower kinetics).

85-95% (Fast kinetics).

The "Green Premium" Calculation

If your facility lacks a sulfur scrubber, the capital expenditure (CAPEX) to install one for

DMDTC usage often exceeds the operational expenditure (OPEX) difference of buying the

more expensive DMCC reagent for campaigns under 100 kg.

Validated Experimental Protocols
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Protocol A: Synthesis of N-Cyano-N'-methyl-N"-(2-
phenylethyl)guanidine using DMCC

This protocol demonstrates the "Clean" route suitable for labs without high-capacity scrubbers.
Reagents:

o Dimethyl cyanocarbonimidate (DMCC): 1.0 eq

e Phenethylamine: 1.0 eq

¢ Methylamine (33% in EtOH): 1.2 eq

» Solvent: Acetonitrile or Methanol

Step-by-Step:

 Intermediate Formation: Dissolve DMCC (14.2 g, 100 mmol) in Acetonitrile (100 mL) at 0°C.

o First Addition: Add Phenethylamine (12.1 g, 100 mmol) dropwise over 30 mins. Maintain
temperature < 5°C to prevent double substitution.

e Monitor: Stir at room temperature for 3 hours. TLC (SiO2, EtOAc/Hex) should show
disappearance of DMCC.

o Note: The intermediate O-methyl-N-cyanoisourea is stable and can be isolated if needed,
but one-pot is standard.

e Second Addition: Add Methylamine solution (1.2 eq). Heat the mixture to reflux (approx.
80°C) for 4-6 hours.

o Critical: Oxygen analogs are less reactive than sulfur analogs; reflux is often required to
drive the second amine addition.

o Workup: Concentrate in vacuo. The byproduct is methanol, which evaporates easily.
Recrystallize the residue from Isopropanol/Water.
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Protocol B: Handling the Sulfur Analog (DMDTC) - For
Comparison

Requires efficient fume hood and bleach trap.

o Setup: Vent the reaction vessel through a scrubber containing 10% NaOH + 5% NaOCI
(Bleach) to neutralize Methyl Mercaptan.

o Reaction: Reaction proceeds similarly but often at room temperature for the second step due
to higher reactivity of the S-methyl leaving group.

o Odor Control: All glassware must be soaked in bleach solution immediately after use.

Decision Framework

Use the following logic flow to select the appropriate reagent for your campaign.

Select Reagent for

N-Cyanoguanidine Synthesis

What is the production scale?

> 10 kg <1lkg
Is MeSH scrubbing Is odor control critical?
available? (e.g., urban lab)

Yes No (CAPEX too high) No (Fume hood ok) \Yes (Strict)

USE DMDTC USE DMCC

(Sulfur Analog) (Oxygen Analog)

Click to download full resolution via product page

Figure 2: Reagent Selection Decision Matrix based on scale and infrastructure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]
e 2. DIMETHYL CYANOCARBONIMIDATE | 24771-25-3 [chemicalbook.com]

 To cite this document: BenchChem. [Cost-Effectiveness Analysis: Dimethyl
Cyanocarbonimidate (DMCC) in Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607175/docs#cost-effectiveness-analysis-dimethyl-
cyanocarbonimidate-dmcc-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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